7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one

• IUPAC Name: 7-benzhydryl-8-hydroxy-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one
• InChI: InChI=1S/C20H18N2O2S/c23-18-17(19(24)22-12-7-13-25-20(22)21-18)16(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,16,23H,7,12-13H2
• InChI Key: NZFXXTBSVFDJPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=C(N=C2SC1)O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one, also known as DPT, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The unique chemical structure of DPT makes it an attractive candidate for research in medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one is not fully understood, but several studies suggest that it acts by inhibiting the activity of various enzymes, including topoisomerase II and cyclooxygenase-2. Moreover, 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one has been shown to modulate several biochemical and physiological processes in the body. For instance, 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one has been reported to reduce the production of reactive oxygen species (ROS) and inhibit the expression of inflammatory cytokines, leading to a reduction in oxidative stress and inflammation. Moreover, 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one in lab experiments is its high potency and selectivity towards cancer cells. Moreover, 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one exhibits low toxicity towards normal cells, making it a safe and effective candidate for the development of anticancer agents. However, one of the limitations of using 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one is its poor solubility in water, which can hinder its bioavailability and efficacy in vivo.

Future Directions

Despite the promising results obtained from preclinical studies, further research is needed to fully understand the potential applications of 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one in various fields. One of the future directions of research could be to investigate the pharmacokinetics and pharmacodynamics of 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one in vivo, to determine its efficacy and safety in animal models. Moreover, further studies are needed to elucidate the exact mechanism of action of 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one and to identify its molecular targets. Additionally, the development of novel formulations and delivery systems could enhance the bioavailability and efficacy of 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one in vivo.

Synthesis Methods

The synthesis of 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one involves the reaction of diphenylmethylamine with 2-aminothiophenol in the presence of acetic acid. This reaction results in the formation of the intermediate product, which is further treated with hydrochloric acid and sodium nitrite to yield 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one.

Scientific Research Applications

7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one has been extensively studied for its potential applications in medicinal chemistry. Several studies have reported that 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one exhibits potent antitumor activity against various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. Moreover, 7-(diphenylmethyl)-8-hydroxy-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one has been shown to possess anti-inflammatory, antioxidant, and antimicrobial properties, making it a promising candidate for the development of novel therapeutics.